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Compound of Interest

Compound Name: cis-Stilbene oxide

Cat. No.: B167934

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical
properties of cis-2,3-diphenyloxirane, also known as cis-stilbene oxide. The information is
curated to support research, synthesis, and development activities involving this compound. All
guantitative data is presented in a clear, tabular format, and detailed experimental
methodologies are provided.

Core Physical and Chemical Properties

cis-2,3-Diphenyloxirane is a solid organic compound with the molecular formula C14H120.[1][2]
[3][4] Its properties are critical for its handling, storage, and application in chemical synthesis.

Data Summary

The following table summarizes the key quantitative physical and chemical data for cis-2,3-
diphenyloxirane.
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Property Value Notes

Molecular Formula C14H120 [1112][3][4]
Molecular Weight 196.24 g/mol [1][2][4]

CAS Number 1689-71-0 [1112]14]
Appearance White crystals or solid [2][5]

Melting Point 38-40 °C [L1[2][31[6]1[7]
Boiling Point 126-132 °C at 4 Torr[2][3][6][7]
133 °C Decomposes[5]

Density (Predicted)

1.136 + 0.06 g/cm?3

[213][6]1[7]

Flash Point >230 °F (>110 °C) [2][3]6]
109 °C Closed cup
Storage Temperature 2-8 °C [L121131[ 7]

Stability and Handling

cis-2,3-Diphenyloxirane is generally stable under recommended storage conditions.[2][3][7]

However, it may be sensitive to air and should ideally be stored under an inert atmosphere like

nitrogen.[2][3][7] The compound is incompatible with strong acids, bases, and oxidizing agents.

[2131[7]
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Chemical Stability & Handling
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Caption: Logical diagram of stability and chemical incompatibilities.

Experimental Protocols

The primary route for synthesizing cis-2,3-diphenyloxirane is through the epoxidation of cis-
stilbene. The following protocol is a representative methodology based on established
epoxidation procedures using reagents like m-chloroperbenzoic acid (m-CPBA).[8]

Synthesis of cis-2,3-Diphenyloxirane via Epoxidation

Objective: To synthesize cis-2,3-diphenyloxirane from cis-stilbene.
Materials:

e cis-Stilbene
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m-Chloroperbenzoic acid (m-CPBA, ~77% purity)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCOs) solution
Saturated aqueous sodium sulfite (Na2S0Os) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0Oa)
Silica gel for column chromatography

Hexane and Ethyl Acetate for chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve cis-
stilbene (1 equivalent) in anhydrous dichloromethane.

Cooling: Cool the solution to 0 °C in an ice-water bath.

Reagent Addition: Add m-CPBA (approximately 1.2 to 1.5 equivalents) portion-wise to the
stirred solution over 15-20 minutes, ensuring the temperature remains low.

Reaction Monitoring: Allow the reaction to stir at 0 °C and then warm to room temperature.
Monitor the progress by thin-layer chromatography (TLC) until the starting material (cis-
stilbene) is consumed.

Quenching: Upon completion, cool the mixture again to 0 °C. Quench the reaction by slowly
adding saturated sodium sulfite solution to destroy excess peroxide, followed by saturated
sodium bicarbonate solution to neutralize the m-chlorobenzoic acid byproduct.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the
organic layer sequentially with saturated NaHCOs solution, water, and finally brine.
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» Drying and Concentration: Dry the organic layer over anhydrous MgSOa or Naz2SOa. Filter
the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

« Purification: Purify the resulting crude product by flash column chromatography on silica gel,
typically using a hexane/ethyl acetate gradient, to isolate the pure cis-2,3-diphenyloxirane.

Characterization: The identity and purity of the synthesized compound should be confirmed

using standard analytical technigues:
 NMR Spectroscopy (*H and 13C): To confirm the molecular structure and stereochemistry.
e Mass Spectrometry: To verify the molecular weight.[9][10]

e Melting Point Analysis: To compare with the literature value.
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Experimental Workflow: Synthesis of cis-2,3-Diphenyloxirane
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Caption: Workflow for the synthesis and purification of cis-2,3-diphenyloxirane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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